Cas no 853723-97-4 (4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
• CAS No: 853723-97-4
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD06655865
• CID: 1837261
• PubChem ID: 4962443
• Update Time: 2025-11-05

4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dicyclopropyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4,5-DICYCLOPROPYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4,5-dicyclopropyl-1,2,4-triazole-3-thiol
• CS-0233574
• EN300-13457
• STK350260
• 853723-97-4
• MFCD06655865
• AT31126
• dicyclopropyl-4H-1,2,4-triazole-3-thiol
• AKOS000314494
• SCHEMBL11844576
• 4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
• FS-1825
• 3,4-dicyclopropyl-1H-1,2,4-triazole-5-thione
• Z90121776

• MDL： MFCD06655865
• Inchi： 1S/C8H11N3S/c12-8-10-9-7(5-1-2-5)11(8)6-3-4-6/h5-6H,1-4H2,(H,10,12)
• InChI Key： POEHKVJDADUKKD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1C1CC1

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles